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Compound of Interest

Compound Name: SBC-110736

Cat. No.: B610721 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SBC-110736 is a potent and selective small-molecule inhibitor of Proprotein Convertase

Subtilisin/Kexin type 9 (PCSK9).[1][2] The PCSK9 protein plays a critical role in cholesterol

homeostasis by binding to the low-density lipoprotein receptor (LDLR) on the surface of

hepatocytes, targeting it for lysosomal degradation.[3][4][5] By inhibiting the PCSK9-LDLR

interaction, SBC-110736 prevents LDLR degradation, leading to increased recycling of the

receptor to the cell surface.[1] This enhances the clearance of LDL-cholesterol (LDL-C) from

the bloodstream, making SBC-110736 a valuable tool for research in hypercholesterolemia and

cardiovascular disease.[1][6]

Accurate and consistent experimental results depend on the proper preparation of stock

solutions. This document provides a detailed protocol for the solubilization and storage of SBC-
110736 in dimethyl sulfoxide (DMSO).

Physicochemical and Storage Data
Proper handling and storage are crucial for maintaining the stability and activity of SBC-
110736. The following tables summarize key quantitative data for the compound.

Table 1: Physicochemical Properties of SBC-110736
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Property Value Reference

Molecular Weight 413.52 g/mol [1]

Molecular Formula C₂₆H₂₇N₃O₂ [1][7]

CAS Number 1629166-02-4 [1][2]

Appearance White to off-white solid powder [6]

Solubility in DMSO ≥ 81 mg/mL (≥ 195.88 mM) [2][6][7]

Water Solubility Insoluble [2][7]

Table 2: Recommended Storage Conditions

Form Temperature Stability Period Reference

Solid Powder -20°C 3 years [6]

4°C 2 years [6]

Stock Solution in

DMSO
-80°C 2 years [6]

-20°C 1 month to 1 year [6][7]

Note: To ensure maximum stability, it is highly recommended to aliquot stock solutions into

single-use volumes to avoid repeated freeze-thaw cycles.[6][7]

Experimental Protocol: Stock Solution Preparation
3.1. Materials and Equipment

SBC-110736 solid powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile, polypropylene microcentrifuge tubes or cryovials
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Calibrated micropipettes and sterile tips

Vortex mixer and/or sonicator

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

3.2. Safety Precautions

Always handle SBC-110736 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for SBC-110736 and DMSO before handling.

3.3. Step-by-Step Procedure

Equilibration: Allow the SBC-110736 powder and anhydrous DMSO to warm to room

temperature before opening to prevent moisture condensation. Moisture can significantly

reduce the solubility of the compound.[2][6]

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

desired mass of SBC-110736 powder into the tube.

Calculation of Solvent Volume: Use the formula below to calculate the volume of DMSO

required to achieve the desired stock concentration.

Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Concentration (mol/L)

Example Calculation for 1 mL of a 10 mM Stock Solution:

Mass (mg) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000

(mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 413.52 g/mol × 1000 mg/g = 4.1352 mg

Therefore, weigh 4.14 mg of SBC-110736 and add 1.0 mL of DMSO.
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Dissolution: Add the calculated volume of DMSO to the tube containing the SBC-110736
powder.

Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. If

necessary, use a bath sonicator for a few minutes to aid dissolution. A clear, particulate-free

solution should be obtained.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile

cryovials. Store the aliquots at -20°C or -80°C, protected from light, as specified in Table 2.

Visualization of Workflow and Mechanism
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway through which SBC-110736 exerts its effect.
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Caption: Workflow for preparing SBC-110736 stock solution.

SBC-110736 Mechanism of Action

Hepatocyte Surface

Intracellular Fate

LDLR

Lysosomal
Degradation

 Targeted for

Recycling to
Cell Surface

 Default
Pathway

PCSK9
(Extracellular)

 Binds

SBC-110736

 Inhibits
Binding

Increased LDLR on Cell Surface
&

Enhanced LDL-C Clearance

Click to download full resolution via product page

Caption: SBC-110736 inhibits PCSK9, promoting LDLR recycling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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